Cas no 2172540-76-8 (2-(3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2172540-76-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6269722
• PubChem ID: 165819638
• Update Time: 2025-05-20

2-(3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid
• 2-(3-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclobutyl)acetic acid
• 2172540-76-8
• EN300-1578140

• Inchi： 1S/C28H34N2O5/c31-26(30-17-20-14-19(15-20)16-27(32)33)12-2-1-7-13-29-28(34)35-18-25-23-10-5-3-8-21(23)22-9-4-6-11-24(22)25/h3-6,8-11,19-20,25H,1-2,7,12-18H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： KENYIHKZRVFJDB-UHFFFAOYSA-N
• SMILES： OC(CC1CC(CNC(CCCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid

Compound CAS No: 2172540-76-8 - 2-(3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid

The compound with CAS number 2172540-76-8, named as 2-(3-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug design. This compound is characterized by its intricate structure, which includes a cyclobutane ring, a hexanamide chain, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a versatile molecule for various applications in chemical synthesis and pharmacological research.

The structure of this compound can be broken down into three main components: the cyclobutane ring, the Fmoc-protected amino acid derivative, and the acetic acid moiety. The cyclobutane ring serves as a rigid structural element, which can influence the molecule's stability and bioavailability. The Fmoc group is a well-known protecting group in peptide synthesis, ensuring that the amino functionality remains intact during the synthesis process until it is selectively removed under specific conditions. The acetic acid moiety adds an additional carboxylic acid group, which can participate in hydrogen bonding and potentially enhance the molecule's solubility and interaction with biological targets.

Recent advancements in chemical synthesis have enabled the precise construction of such complex molecules with high efficiency and purity. The synthesis of this compound involves multiple steps, including peptide coupling reactions, protection/deprotection strategies, and cyclization processes. Researchers have employed various coupling agents, such as HATU (Hexafluorobenzotriazole-Umpolung) or EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), to facilitate the formation of amide bonds between the Fmoc group and the hexanamide chain. These methods have been optimized to ensure high yields and minimal side reactions.

In terms of applications, this compound has shown promise in several areas of drug discovery. Its unique structure allows for potential use as a building block in the development of bioactive molecules with enhanced pharmacokinetic properties. For instance, the Fmoc group can be strategically removed to reveal an amino functionality, enabling further modifications or conjugations with other bioactive entities. Additionally, the cyclobutane ring can serve as a scaffold for incorporating additional functional groups or for creating strained structures that may exhibit unique biological activities.

Recent studies have highlighted the importance of such compounds in targeted drug delivery systems. The ability to control the release of active pharmaceutical ingredients through controlled cleavage of protecting groups has opened new avenues for personalized medicine. In particular, this compound's structure suggests potential applications in peptide-based drug delivery systems or as a component in larger macromolecular constructs.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its conformational flexibility, binding affinities to biological targets, and potential metabolic pathways. These computational approaches have complemented experimental studies, enabling researchers to design more efficient synthetic routes and predict the molecule's behavior in biological systems.

In conclusion, the compound with CAS number 2172540-76-8 represents a significant advancement in organic synthesis and drug design. Its unique structure, combined with cutting-edge synthetic methodologies and computational tools, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover new applications and optimize its properties, this compound is poised to make meaningful contributions to the field of medicinal chemistry.